1-Naphthylurea

• IUPAC Name: naphthalen-1-ylurea
• InChI: InChI=1S/C11H10N2O/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H3,12,13,14)
• InChI Key: FVSUYFWWFUVGRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)N
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID1075303
• Molecular Weight: 186.21 g/mol
• Physical Description: Naphthylurea appears as a gray solid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
• CAS RN: 6950-84-1

Description

1-Naphthylurea is an organic compound that is a gray solid. It is insoluble in water and denser than water. It may irritate skin, eyes, and mucous membranes and may be toxic if ingested. It is used to make other chemicals.

Molecular Structure Analysis

This compound has a molecular formula of C11H10N2O. It contains a total of 25 bonds, including 15 non-H bonds, 12 multiple bonds, 1 rotatable bond, 1 double bond, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 urea derivative.

Chemical Reactions Analysis

This compound is an amide. Amides/imides react with azo and diazo compounds to generate toxic gases. Flammable gases are formed by the reaction of organic amides/imides with strong reducing agents. Amides are very weak bases, weaker than water.

Physical And Chemical Properties Analysis

This compound has a melting point of 219.5°C and a boiling point of 320.7°C. Its density is estimated to be 1.1458. It is insoluble in water.

Scientific Research Applications

Fluorescent Sensors and Chemosensors

• Detection of Anions : 1-Naphthylurea derivatives have been synthesized for detecting anionic species. These derivatives, such as compound 3, show photoinduced electron transfer processes, useful in the recognition of dicarboxylate anions through hydrogen bonding interactions (Mei & Wu, 2001).
• Selective Recognition of Anions : Derivatives of this compound, like the tripodal naphthylurea tri(2-aminoethyl)amine, exhibit complexation-enhanced changes in fluorescence, allowing for the selective recognition of specific anions (Xie, Yi, Yang, & Wu, 1999).

Polymer and Material Science

• Polyurethane-based Magnetic Imprinted Polymer : A novel polyurethane-based magnetic imprinted polymer (MIP) for the detection of 1-naphthylamine in drinking water has been developed. This application is significant for water quality monitoring (Valero-Navarro, Medina-Castillo, Fernández-Sánchez, & Fernandez-Gutiérrez, 2011).
• Synthesis of Novel Poly(urethane-amide)s : this compound derivatives have been used in the synthesis of poly(urethane-amide)s with enhanced thermal stability, which have potential applications in various industries like transportation and electronics (Rahmatkhah & Mehdipour‐Ataei, 2021).
• Electrochromic and Fluorescent Polymers : The synthesis of electrochromic and fluorescent polymers based on 1-naphthylamine derivatives showcases the use of this compound in creating materials with unique optical properties (Cihaner & Algi, 2008).

Analytical Chemistry

• Spectrophotometric Method for 1-Naphthylthiourea : A spectrophotometric method using flow injection analysis has been developed for the analysis of 1-naphthylthiourea, demonstrating the compound's relevance in analytical methods (Asghar et al., 2018).

Biochemical Interactions

• Interactions with Serum Albumin : Studies have explored the interactions between certain 1-naphthyl thiourea derivatives and serum albumin, providing insights into biochemical interactions at the molecular level (Cui, Wang, Cui, & Li, 2006).

Environmental Applications

• Biodegradation in Oil Sands Tailings : Research has investigated the metabolism of BTEX and naphtha compounds, including this compound derivatives, to methane in oil sands tailings, indicating their role in environmental remediation and waste management processes (Siddique, Fedorak, MacKinnon, & Foght, 2007).

Safety and Hazards

1-Naphthylurea may cause severe injury or death if inhaled, ingested, or contacted with skin. Contact with molten substance may cause severe burns to skin and eyes. Effects of contact or inhalation may be delayed. Fire may produce irritating, corrosive, and/or toxic gases.

Mechanism of Action

Target of Action

1-(Naphthalen-1-yl)urea, also known as 1-(1-naphthyl)urea or 1-Naphthylurea, is a potent inhibitor of RNA virus replication and soluble epoxide hydrolase (sEH) . sEH is a promising target in the treatment of hypertension, inflammation, and pain syndromes .

Mode of Action

The compound interacts with its targets, inhibiting their function. For instance, it decelerates RNA virus replication to up to 8% against control . This makes it a potential antiviral agent against RNA viruses such as SARS-CoV and HIV-1 .

Pharmacokinetics

The compound’s molecular weight (20023600), density (121g/cm3), and boiling point (3442ºC at 760 mmHg) suggest that it may have good bioavailability .

Result of Action

The inhibition of RNA virus replication and sEH by 1-(Naphthalen-1-yl)urea can lead to a decrease in viral load and a reduction in symptoms associated with hypertension, inflammation, and pain syndromes .

Action Environment

The action, efficacy, and stability of 1-(Naphthalen-1-yl)urea can be influenced by various environmental factors. For instance, the presence of moisture can lead to the formation of symmetric ureas, which are undesirable by-products

Synthesis routes and methods

Procedure details

A solution of Example C (1.66 g, 4.0 mmol) and SOCl2 (0.60 mL, 8.0 mmol) in CH3Cl (100 mL) was refluxed for 3 h and concentrated in vacuum to yield 1-{3-tert-butyl-1-[3-chloromethyl)phenyl]-1H-pyrazol-5-yl}-3-(naphthalen-1-yl)urea (1.68 g, 97%) was obtained as white powder. 1H NMR (DMSO-d6): δ 9.26 (s, 1H), 9.15 (s, 1H), 8.42-7.41 (m, 11H), 6.40 (s, 1, H), 4.85 (s, 2H), 1.28 (s, 9H). MS (ESI) m/z: 433 (M+H+).